N,N'-[(diphenylmethylene)di-4,1-phenylene]bis(2-nitrobenzamide)

• IUPAC Name: 2-nitro-N-[4-[[4-[(2-nitrobenzoyl)amino]phenyl]-diphenylmethyl]phenyl]benzamide
• InChI: InChI=1S/C39H28N4O6/c44-37(33-15-7-9-17-35(33)42(46)47)40-31-23-19-29(20-24-31)39(27-11-3-1-4-12-27,28-13-5-2-6-14-28)30-21-25-32(26-22-30)41-38(45)34-16-8-10-18-36(34)43(48)49/h1-26H,(H,40,44)(H,41,45)
• InChI Key: KKHVILBVVXLMGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-])C5=CC=C(C=C5)NC(=O)C6=CC=CC=C6[N+](=O)[O-]
• Molecular Formula: C39H28N4O6
• Molecular Weight: 648.7 g/mol

Description

N,N'-[(diphenylmethylene)di-4,1-phenylene]bis(2-nitrobenzamide) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as DPNB or Diphenylmethylene-bis(2-nitrobenzamide).

Mechanism of Action

The mechanism of action of DPNB is not fully understood. However, studies have shown that DPNB inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage, which ultimately results in cell death.
Biochemical and Physiological Effects:
DPNB has been shown to induce oxidative stress in cancer cells, leading to the activation of several signaling pathways that regulate cell growth and survival. DPNB has also been shown to inhibit the activity of several enzymes involved in cellular metabolism, including lactate dehydrogenase and glucose-6-phosphate dehydrogenase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPNB in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations of using DPNB is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on DPNB. One area of research could focus on developing more efficient synthesis methods for DPNB to improve its yield and purity. Another area of research could focus on investigating the potential of DPNB as a therapeutic agent for other diseases, such as neurodegenerative disorders and infectious diseases. Additionally, further studies could be conducted to explore the mechanism of action of DPNB and to identify potential biomarkers that could be used to predict its efficacy in cancer treatment.

Synthesis Methods

The synthesis of DPNB involves the reaction of 4,4'-diaminodiphenylmethane with 2-nitrobenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization to obtain pure DPNB.

Scientific Research Applications

DPNB has been extensively studied for its potential application in the field of medicinal chemistry. Several studies have shown that DPNB exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. DPNB has also been shown to inhibit the growth of tumor cells by inducing cell cycle arrest and apoptosis.